Cas no 1065074-98-7 (N-Methyl-4-(methylamino)picolinamide)

• Product Name: N-Methyl-4-(methylamino)picolinamide
• CAS No: 1065074-98-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD11504981
• CID: 856643
• PubChem ID: 43517738
• Update Time: 2025-06-08

N-Methyl-4-(methylamino)picolinamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-(methylamino)picolinamide
• BS-25500
• D76699
• N-methyl-4-(methylamino)pyridine-2-carboxamide
• CHEMBL4593381
• DTXSID90656111
• DB-361413
• EN300-75280
• OUW
• AKOS008131992
• 1065074-98-7
• SB52700
• SCHEMBL14566951
• MFCD11504981
• ZB0045
• Z425852262
• CS-0107133

• MDL： MFCD11504981
• Inchi： 1S/C8H11N3O/c1-9-6-3-4-11-7(5-6)8(12)10-2/h3-5H,1-2H3,(H,9,11)(H,10,12)
• InChI Key： YKMVOSKHDGRIPD-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CN=1)NC)NC

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (48 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-Methyl-4-(methylamino)picolinamide

Comprehensive Overview of N-Methyl-4-(methylamino)picolinamide (CAS No. 1065074-98-7): Properties, Applications, and Research Insights

N-Methyl-4-(methylamino)picolinamide (CAS No. 1065074-98-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This picolinamide derivative belongs to the class of heterocyclic compounds, characterized by a pyridine ring core substituted with methylamino and methylamide functional groups. Its molecular formula, C₈H₁₁N₃O, and precise molecular weight of 165.20 g/mol make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the compound's role as a building block in drug discovery, particularly for kinase inhibitors and central nervous system (CNS)-targeting therapeutics. Researchers are exploring its potential in modulating protein-protein interactions, a hot topic in precision medicine. The methylamino group at the 4-position enhances solubility, while the N-methylamide moiety contributes to metabolic stability – key considerations addressed in 2023 drug design trends.

From a synthetic chemistry perspective, 1065074-98-7 demonstrates remarkable versatility. Its picolinamide scaffold serves as a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs. The compound's logP value (predicted 0.82) and hydrogen bond acceptors/donors (3/2 respectively) make it compliant with Lipinski's Rule of Five, explaining its popularity in bioavailability optimization studies. These properties align with current industry focus on orally bioavailable small molecules, a frequent search term in pharmaceutical databases.

Analytical characterization of N-Methyl-4-(methylamino)picolinamide reveals distinct spectral features. NMR studies show characteristic shifts at 2.85 ppm (N-CH₃) and 3.10 ppm (NH-CH₃), while mass spectrometry confirms the [M+H]⁺ peak at m/z 166. These analytical signatures are crucial for quality control in GMP synthesis – a growing concern among purchasers searching for high-purity intermediates.

In material science applications, this compound exhibits potential as a ligand precursor for transition metal complexes. Its bidentate coordination capability (through pyridine nitrogen and amide oxygen) makes it valuable for creating catalysts used in cross-coupling reactions. This aligns with the sustainable chemistry movement, as evidenced by increasing searches for green chemistry reagents and atom-efficient synthesis methods.

The safety profile of CAS 1065074-98-7 has been evaluated through preliminary in silico toxicology models, showing favorable results for mutagenicity and irritation potential endpoints. However, proper laboratory handling protocols should always be followed, as with any fine chemical. This precautionary approach reflects current industry standards emphasized in EHS (Environment, Health, and Safety) training programs.

Market analysis indicates growing demand for N-Methyl-4-(methylamino)picolinamide, particularly from contract research organizations (CROs) and academic research institutions. The compound's supply chain stability has become a frequent discussion point in pharmaceutical forums, with purchasers increasingly searching for reliable sourcing options and alternative synthetic routes to ensure continuity.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) – a cutting-edge technology in drug discovery. Its structural modularity could facilitate development of E3 ligase binders, addressing the current bottleneck in targeted protein degradation research. This application aligns with trending searches for next-generation therapeutics and undruggable targets solutions.

For researchers considering 1065074-98-7 in their work, several practical considerations emerge. Storage under inert atmosphere at -20°C typically maintains stability, while HPLC purity ≥98% is recommended for biological studies. These operational details frequently appear in research protocol queries and technical documentation requests from the scientific community.

The intellectual property landscape surrounding N-Methyl-4-(methylamino)picolinamide shows increasing activity, with several patents filed in 2022-2023 covering its derivatives. This patent trend analysis suggests growing commercial interest, particularly in kinase inhibitor applications – a fact reflected in rising searches for novel kinase modulators and allosteric binding compounds.

Environmental fate studies indicate that CAS 1065074-98-7 undergoes biodegradation under standard OECD test conditions, with half-life estimates of 28-35 days in aqueous systems. These ecotoxicity parameters are increasingly important for researchers evaluating green chemistry metrics and sustainability profiles of synthetic intermediates.